Cas no 1805730-47-5 (1-Bromo-3-(2-(difluoromethyl)-6-ethylphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-(difluoromethyl)-6-ethylphenyl)propan-2-one
• CAS No: 1805730-47-5
• MF: C₁₂H₁₃BrF₂O
• MW: 291.131829977036
• CID: 4978795
• Update Time: 2025-08-05

1-Bromo-3-(2-(difluoromethyl)-6-ethylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-(difluoromethyl)-6-ethylphenyl)propan-2-one

• Inchi： 1S/C12H13BrF2O/c1-2-8-4-3-5-10(12(14)15)11(8)6-9(16)7-13/h3-5,12H,2,6-7H2,1H3
• InChI Key： NNAOYACZOLDDBM-UHFFFAOYSA-N
• SMILES： BrCC(CC1C(C(F)F)=CC=CC=1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 233
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(2-(difluoromethyl)-6-ethylphenyl)propan-2-one

Professional Introduction to Compound with CAS No. 1805730-47-5 and Product Name: 1-Bromo-3-(2-(difluoromethyl)-6-ethylphenyl)propan-2-one

Compound with the CAS number 1805730-47-5, specifically identified by the product name 1-Bromo-3-(2-(difluoromethyl)-6-ethylphenyl)propan-2-one, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The molecular structure incorporates a brominated ketone moiety, a difluoromethyl group, and an ethylphenyl substituent, which collectively contribute to its distinctive chemical properties and biological activities.

The brominated ketone moiety in this compound is particularly noteworthy, as bromine atoms are known to enhance the reactivity of ketones in various chemical transformations. This feature makes the compound a valuable intermediate in organic synthesis, particularly in the preparation of more complex molecules. The presence of a difluoromethyl group further enhances the compound's utility, as fluorine atoms are frequently incorporated into pharmaceuticals to improve metabolic stability, lipophilicity, and binding affinity. The ethylphenyl substituent adds another layer of complexity, influencing both the electronic and steric properties of the molecule.

Recent research has highlighted the potential of compounds containing difluoromethyl groups in the development of novel therapeutics. Studies have demonstrated that these groups can significantly improve the pharmacokinetic profiles of drug candidates by enhancing their resistance to metabolic degradation. In particular, the difluoromethyl group has been shown to increase the bioavailability and prolong the half-life of various pharmaceuticals, making it a highly sought-after moiety in medicinal chemistry. The compound with CAS No. 1805730-47-5 leverages this advantage, positioning itself as a promising building block for future drug discovery efforts.

The ethylanilide backbone of this compound also contributes to its unique chemical behavior. Ethylphenyl derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticonvulsant properties. By combining this structural motif with a brominated ketone and a difluoromethyl group, researchers have created a molecule with enhanced potential for further functionalization. This versatility makes it an attractive candidate for use in library synthesis programs aimed at identifying novel bioactive compounds.

In the realm of drug development, intermediates like 1-Bromo-3-(2-(difluoromethyl)-6-ethylphenyl)propan-2-one play a crucial role in generating leads for new therapeutic agents. The ability to modify specific functional groups within a molecule allows chemists to fine-tune its properties to meet specific pharmacological requirements. The bromine atom in this compound, for instance, can be readily displaced by other nucleophiles, enabling the introduction of additional functional groups such as hydroxyl or amine moieties. This reactivity is particularly useful in constructing more complex scaffolds that mimic natural products or known active ingredients.

Moreover, the compound's structural features align well with current trends in medicinal chemistry. The integration of multiple substituents such as bromine, difluoromethyl, and ethylphenyl into a single molecule allows for comprehensive exploration of structure-activity relationships (SAR). By systematically varying these groups, researchers can gain insights into which features contribute most significantly to biological activity. Such SAR studies are essential for optimizing lead compounds and improving their efficacy while minimizing side effects.

Recent advances in computational chemistry have further enhanced the utility of intermediates like this one. Machine learning algorithms and molecular modeling techniques can predict how different structural modifications will affect a molecule's properties and activity. This high-throughput virtual screening approach accelerates the drug discovery process by allowing researchers to prioritize promising candidates before conducting expensive wet-lab experiments. The compound with CAS No. 1805730-47-5 is well-suited for such computational studies due to its well-defined structure and predictable reactivity.

The synthesis of 1-Bromo-3-(2-(difluoromethyl)-6-ethylphenyl)propan-2-one exemplifies modern synthetic methodologies that prioritize efficiency and scalability. Recent publications have described innovative synthetic routes that utilize transition metal catalysis and green chemistry principles to produce complex molecules with high yields and minimal waste. These methods align with broader efforts within the pharmaceutical industry to adopt more sustainable practices while maintaining or improving synthetic efficiency.

In conclusion, Compound with CAS No. 1805730-47-5 represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential applications in drug development. The combination of a brominated ketone moiety, a difluoromethyl group, and an ethylphenyl substituent makes it a versatile intermediate for constructing novel bioactive molecules. Recent research highlights its utility in developing therapeutics with improved pharmacokinetic profiles and underscores its importance as a building block for future drug discovery efforts.